Cas no 357419-17-1 (Arnidiol 3-Palmitate)

• Product Name: Arnidiol 3-Palmitate
• CAS No: 357419-17-1
• MF: C₄₆H₈₀O₃
• MW: 681.125615119934
• CID: 5204959
• PubChem ID: 10974427
• Update Time: 2024-03-01

Arnidiol 3-Palmitate Chemical and Physical Properties

Names and Identifiers

• Urs-20(30)-ene-3,16-diol, 3-hexadecanoate, (3β,16β,18α,19α)-
• 357419-17-1
• Arnidiol 3-Palmitate

• Inchi： 1S/C46H80O3/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-40(48)49-39-28-30-43(6)36(42(39,4)5)27-31-45(8)37(43)25-24-35-41-34(3)33(2)26-29-44(41,7)38(47)32-46(35,45)9/h34-39,41,47H,2,10-32H2,1,3-9H3/t34-,35-,36+,37-,38+,39+,41-,43+,44-,45-,46-/m1/s1
• InChI Key： SSOJEVCYYBQQEU-FIBMEZNKSA-N
• SMILES： [C@@H]1(OC(=O)CCCCCCCCCCCCCCC)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3([C@@](CC1)([H])[C@@]1([C@@](CCC([C@H]1C)=C)(C)[C@@H](O)C3)[H])C)(C)CC2)[H])(C)C

Computed Properties

• Exact Mass: 680.61074641g/mol
• Monoisotopic Mass: 680.61074641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 49
• Rotatable Bond Count: 16
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 682.6±48.0 °C(Predicted)
• pka: 14.88±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids